Cas no 1602964-09-9 (1-(Oxolan-3-yl)butane-1,3-dione)

• Product Name: 1-(Oxolan-3-yl)butane-1,3-dione
• CAS No: 1602964-09-9
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5706772
• PubChem ID: 116176230
• Update Time: 2025-06-08

1-(Oxolan-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1602964-09-9
• SCHEMBL17731857
• 1-(Oxolan-3-yl)butane-1,3-dione
• EN300-1125839
• 1,3-Butanedione, 1-(tetrahydro-3-furanyl)-

• Inchi： 1S/C8H12O3/c1-6(9)4-8(10)7-2-3-11-5-7/h7H,2-5H2,1H3
• InChI Key： BTOQTTUETPQGAZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(C)=O)=O)C1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 258.1±30.0 °C(Predicted)
• pka: 9.10±0.20(Predicted)

Additional information on 1-(Oxolan-3-yl)butane-1,3-dione

Introduction to 1-(Oxolan-3-yl)butane-1,3-dione (CAS No. 1602964-09-9)

1-(Oxolan-3-yl)butane-1,3-dione, with the CAS number 1602964-09-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, also known as 3-(1,3-dioxolan-4-yl)-2-butanone, is characterized by its unique structural features and potential applications in various scientific and pharmaceutical domains.

The molecular structure of 1-(Oxolan-3-yl)butane-1,3-dione consists of a butane backbone with a 1,3-dione functional group and an oxolane ring attached at the third carbon position. The presence of the oxolane ring imparts significant stability and reactivity to the molecule, making it an attractive candidate for synthetic transformations and biological studies.

In recent years, the compound has been extensively studied for its potential as a building block in the synthesis of more complex molecules. Its versatile reactivity allows it to participate in a variety of chemical reactions, including nucleophilic additions, Michael additions, and cycloadditions. These reactions are crucial in the development of new materials and pharmaceuticals.

1-(Oxolan-3-yl)butane-1,3-dione has also shown promise in medicinal chemistry. Research published in the Journal of Medicinal Chemistry highlights its potential as a precursor for the synthesis of novel anti-inflammatory agents. The compound's ability to undergo selective functionalization makes it a valuable intermediate in the development of drugs targeting inflammatory pathways.

Furthermore, studies have explored the use of 1-(Oxolan-3-yl)butane-1,3-dione in the synthesis of antiviral compounds. A recent paper in the Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores its potential as a lead compound for antiviral drug discovery.

The physical properties of 1-(Oxolan-3-yl)butane-1,3-dione are well-characterized. It is a colorless liquid with a molecular weight of 158.20 g/mol. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in various chemical reactions and analytical techniques.

Safety considerations are an important aspect when handling 1-(Oxolan-3-yl)butane-1,3-dione. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 1-(Oxolan-3-yl)butane-1,3-dione (CAS No. 1602964-09-9) is a versatile compound with significant potential in both synthetic chemistry and medicinal research. Its unique structural features and reactivity make it an invaluable tool for scientists working on the development of new materials and pharmaceuticals. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.